Cas no 359844-07-8 (Methyl 4-allyl-5-(benzyloxy)-2-methoxybenzoate)

• Product Name: Methyl 4-allyl-5-(benzyloxy)-2-methoxybenzoate
• CAS No: 359844-07-8
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• CID: 1093613
• PubChem ID: 10870677
• Update Time: 2025-06-26

Methyl 4-allyl-5-(benzyloxy)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-allyl-5-(benzyloxy)-2-methoxybenzoate
• methyl 2-methoxy-5-phenylmethoxy-4-prop-2-enylbenzoate
• Methyl4-allyl-5-(benzyloxy)-2-methoxybenzoate
• 359844-07-8

• Inchi： 1S/C19H20O4/c1-4-8-15-11-18(21-2)16(19(20)22-3)12-17(15)23-13-14-9-6-5-7-10-14/h4-7,9-12H,1,8,13H2,2-3H3
• InChI Key： GOCKVFLEKAHRAB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)OC)C(=CC=1CC=C)OC

Computed Properties

• Exact Mass: 312.13615911g/mol
• Monoisotopic Mass: 312.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.8Ų

Additional information on Methyl 4-allyl-5-(benzyloxy)-2-methoxybenzoate

Introduction to Methyl 4-Allyl-5-(Benzyloxy)-2-Methoxybenzoate (CAS No. 359844-07-8)

Methyl 4-Allyl-5-(Benzyloxy)-2-Methoxybenzoate, identified by the CAS registry number 359844-07-8, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as Methyl 4-Allyl-5-(Benzyloxy)-2-Methoxybenzoate, has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals. Recent studies have highlighted its role in enhancing the performance of polymer-based materials and its potential as a precursor in drug delivery systems.

The molecular structure of Methyl 4-Allyl-5-(Benzyloxy)-2-Methoxybenzoate is characterized by a benzoate ester group with substituents at positions 2, 4, and 5 of the benzene ring. The presence of an allyl group at position 4, a benzyloxy group at position 5, and a methoxy group at position 2 introduces a high degree of functionalization, making this compound versatile for various chemical reactions. The allyl group contributes to the compound's reactivity, while the methoxy and benzyloxy groups enhance its solubility and stability under different conditions.

Recent research has focused on the synthesis and characterization of Methyl 4-Allyl-5-(Benzyloxy)-2-Methoxybenzoate using novel catalytic methods. For instance, studies have demonstrated that the use of palladium-catalyzed cross-coupling reactions can significantly improve the yield and purity of this compound. These findings are particularly relevant for industries seeking cost-effective and environmentally friendly synthesis pathways.

In terms of applications, Methyl 4-Allyl-5-(Benzyloxy)-2-Methoxybenzoate has shown promise in the development of advanced polymers. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for creating high-performance materials with tailored mechanical and thermal properties. Additionally, its role as a precursor in organic synthesis has been explored in recent studies, where it serves as an intermediate in the production of bioactive compounds with potential pharmacological applications.

The compound's stability under various environmental conditions has also been a subject of recent investigations. Studies have shown that Methyl 4-Allyl-5-(Benzyloxy)-2-Methoxybenzoate exhibits excellent resistance to oxidation and hydrolysis, making it suitable for long-term storage and use in outdoor applications. This property is particularly valuable in industries such as coatings and adhesives, where durability is a critical factor.

Furthermore, the compound's interaction with biological systems has been explored in recent research. Preclinical studies suggest that derivatives of Methyl 4-Allyl-5-(Benzyloxy)-2-Methoxybenzoate may possess anti-inflammatory and antioxidant properties, opening new avenues for its use in therapeutic agents. These findings underscore the importance of continued research into its biological effects and potential medical applications.

In conclusion, Methyl 4-Allyl-5-(Benzyloxy)-2-Methoxybenzoate (CAS No. 359844-07-8) is a multifaceted compound with a wide range of applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and pharmaceuticals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.